6-Methoxy-N,N-dimethylhexan-1-amine

• CAS No.: 58390-19-5
• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• IUPAC Name: 6-methoxy-N,N-dimethylhexan-1-amine
• InChI: InChI=1S/C9H21NO/c1-10(2)8-6-4-5-7-9-11-3/h4-9H2,1-3H3
• InChI Key: KCQQPYAOFJPIBZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCCCOC

Description

6-Methoxy-N,N-dimethylhexan-1-amine is an organic compound with the molecular formula C9H21NO. It is a derivative of hexan-1-amine, where the sixth carbon is substituted with a methoxy group and the nitrogen atom is dimethylated. This compound is known for its applications in various chemical reactions and industrial processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methoxy-N,N-dimethylhexan-1-amine typically involves the reaction of 6-methoxyhexan-1-ol with dimethylamine. The process can be carried out under basic conditions, often using a catalyst to facilitate the reaction. The reaction can be represented as follows:

$$\text{6-Methoxyhexan-1-ol} + \text{Dimethylamine} \rightarrow \text{this compound}$$6-Methoxyhexan-1-ol+Dimethylamine→this compound

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the conversion rate and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-N,N-dimethylhexan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., bromine) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of corresponding oxides.

Reduction: Formation of simpler amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

6-Methoxy-N,N-dimethylhexan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Methoxy-N,N-dimethylhexan-1-amine involves its interaction with specific molecular targets. The methoxy group and dimethylamine moiety play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes and receptors, influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethylhexylamine: Similar structure but lacks the methoxy group.

6-Methoxyhexan-1-amine: Similar structure but lacks the dimethylamine moiety.

6-Bromo-N,N-dimethylhexan-1-amine: Similar structure with a bromine substitution instead of a methoxy group.

Uniqueness

6-Methoxy-N,N-dimethylhexan-1-amine is unique due to the presence of both the methoxy group and the dimethylamine moiety, which confer distinct chemical properties and reactivity compared to its analogs .